Cas no 2171923-88-7 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylpentanoic acid)

• Product Name: 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylpentanoic acid
• CAS No: 2171923-88-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6141391
• PubChem ID: 165510867
• Update Time: 2025-08-05

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylpentanoic acid
• 2171923-88-7
• EN300-1554661
• 2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl}formamido)-2-methylpentanoic acid

• Inchi： 1S/C27H32N2O6/c1-3-12-27(2,25(31)32)29-24(30)17-13-18(34-15-17)14-28-26(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,3,12-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： MXDKKKZLIINZNQ-UHFFFAOYSA-N
• SMILES： O1CC(C(NC(C(=O)O)(C)CCC)=O)CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylpentanoic acid

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylpentanoic acid

The compound 2171923-88-7, also known as 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylpentanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structure and functional groups, which make it a valuable tool in drug discovery, material science, and synthetic chemistry.

The molecule's structure features a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during the synthesis of peptides and other nitrogen-containing compounds. This makes the compound particularly useful in the field of medicinal chemistry, where precise control over functional groups is essential for designing bioactive molecules.

Recent studies have highlighted the importance of such compounds in the development of targeted therapies. For instance, researchers have explored the use of Fmoc-containing molecules in the design of prodrugs, which are inactive compounds that are converted into active drugs within the body. This approach minimizes side effects and enhances the efficacy of therapeutic agents. The presence of the Fmoc group in this compound suggests that it could serve as a precursor for such prodrugs, offering a promising avenue for future research.

In addition to its potential in drug development, this compound has also been investigated for its applications in materials science. The molecule's structure allows for the formation of stable bonds under specific conditions, making it a candidate for use in polymer synthesis or as a building block in supramolecular chemistry. Recent advancements in click chemistry have further expanded the possibilities for utilizing such compounds in creating novel materials with tailored properties.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and condensation reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for various applications. The use of advanced purification techniques, such as chromatography and crystallization, has also contributed to the reliability of this synthesis pathway.

From an environmental standpoint, there is growing interest in understanding the biodegradation and toxicity profiles of such compounds. Preliminary studies suggest that this compound exhibits low toxicity under standard conditions, making it suitable for use in biological systems. However, further research is required to fully assess its environmental impact and ensure its safe application in industrial processes.

In conclusion, 2171923-88-7 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in chemical synthesis and drug design, positions it as a valuable asset in both academic research and industrial development. As researchers continue to explore its properties and potential uses, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and biology.